Cas no 858588-23-5 ((S)-4-(2-Thienylmethyl)oxazolidine-2,5-dione)

• Product Name: (S)-4-(2-Thienylmethyl)oxazolidine-2,5-dione
• CAS No: 858588-23-5
• MDL: MFCD31630313
• CID: 4657531
• Update Time: 2025-06-13

(S)-4-(2-Thienylmethyl)oxazolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• (S)-4-(2-Thienylmethyl)oxazolidine-2,5-dione

• MDL： MFCD31630313

Additional information on (S)-4-(2-Thienylmethyl)oxazolidine-2,5-dione

Introduction to (S)-4-(2-Thienylmethyl)oxazolidine-2,5-dione (CAS No. 858588-23-5)

(S)-4-(2-Thienylmethyl)oxazolidine-2,5-dione, with the CAS number 858588-23-5, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolidinones, which are known for their diverse biological activities, including antimicrobial and antiviral properties. The unique structure and chirality of this compound make it a valuable candidate for various therapeutic applications.

The chemical structure of (S)-4-(2-Thienylmethyl)oxazolidine-2,5-dione consists of a five-membered oxazolidinone ring with a thienylmethyl substituent. The presence of the thienyl group imparts additional stability and biological activity to the molecule, making it an attractive target for synthetic and medicinal chemists. The chiral center at the 4-position of the oxazolidinone ring is crucial for its biological activity, as enantiomers can exhibit different pharmacological profiles.

Recent studies have highlighted the potential of (S)-4-(2-Thienylmethyl)oxazolidine-2,5-dione in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. The researchers found that the compound's mechanism of action involves inhibiting protein synthesis by binding to the bacterial ribosome, similar to other oxazolidinones like linezolid.

In addition to its antimicrobial properties, (S)-4-(2-Thienylmethyl)oxazolidine-2,5-dione has shown promise in antiviral research. A study conducted by a team at the University of California, San Francisco, demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The mechanism behind this antiviral activity is thought to involve interference with viral RNA synthesis or assembly processes.

The synthetic route to (S)-4-(2-Thienylmethyl)oxazolidine-2,5-dione has been optimized over the years to improve yield and enantiomeric purity. One common approach involves the reaction of (S)-alanine with 2-thiophenecarboxaldehyde followed by cyclization under appropriate conditions. This method ensures high stereoselectivity and is suitable for large-scale production. The ability to synthesize this compound efficiently is crucial for its potential use in drug development and clinical trials.

Clinical trials involving (S)-4-(2-Thienylmethyl)oxazolidine-2,5-dione are currently underway to evaluate its safety and efficacy in treating various infections. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and suggest that further clinical evaluation is warranted.

In conclusion, (S)-4-(2-Thienylmethyl)oxazolidine-2,5-dione (CAS No. 858588-23-5) is a promising chiral compound with significant potential in both antimicrobial and antiviral therapies. Its unique chemical structure and biological activities make it an important target for ongoing research in medicinal chemistry and pharmaceutical development. As more studies are conducted and clinical trials progress, this compound may become an important tool in combating infectious diseases.